Cas no 859116-74-8 (ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate)

• Product Name: ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate
• CAS No: 859116-74-8
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 5420126
• Update Time: 2025-08-02

ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-((6,8-dimethyl-2-oxo-2H-chromen-4-yl)methyl)piperazine-1-carboxylate
• ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

• Inchi： 1S/C19H24N2O4/c1-4-24-19(23)21-7-5-20(6-8-21)12-15-11-17(22)25-18-14(3)9-13(2)10-16(15)18/h9-11H,4-8,12H2,1-3H3
• InChI Key： HDLAXQVPKXRRAJ-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC2C3=CC(C)=CC(C)=C3OC(=O)C=2)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate

Comprehensive Overview of Ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 859116-74-8)

Ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 859116-74-8) is a synthetic organic compound that belongs to the class of coumarin derivatives. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and medicinal chemistry. The unique structural features of this molecule, including the chromen-2-one core and the piperazine carboxylate moiety, make it a promising candidate for further exploration in drug discovery.

One of the most frequently searched questions related to this compound is: "What are the potential biological activities of ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate?" Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which align with the growing interest in natural product-inspired drug development. Researchers are particularly intrigued by its structure-activity relationship (SAR), as modifications to the chromen-2-one or piperazine components could lead to enhanced therapeutic effects.

In the context of green chemistry and sustainable synthesis, the preparation of ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate has been optimized to reduce environmental impact. Recent advancements in catalytic methods and solvent-free reactions have improved the yield and purity of this compound, addressing another common query: "How is CAS No. 859116-74-8 synthesized efficiently?" These innovations are critical as the pharmaceutical industry shifts toward more eco-friendly manufacturing processes.

The compound's molecular docking potential has also been a hot topic in computational chemistry. With the rise of AI-driven drug design, researchers are using machine learning algorithms to predict how ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate interacts with biological targets. This approach aligns with the increasing demand for precision medicine and targeted therapies, making the compound a subject of interest in bioinformatics and cheminformatics studies.

Another area of exploration is the compound's potential role in neuroprotective applications. Given the global focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, the coumarin scaffold of this molecule has been investigated for its ability to modulate enzyme inhibition and receptor binding. This has led to searches like "Can CAS No. 859116-74-8 be used in CNS drug development?", highlighting its relevance in contemporary research.

From an analytical perspective, high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are commonly employed to characterize ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate. These techniques ensure the compound's purity and stability, which are critical for preclinical studies. The compound's logP value and solubility profile are also frequently discussed, as they influence its bioavailability and pharmacokinetics.

In summary, ethyl 4-(6,8-dimethyl-2-oxo-2H-chromen-4-yl)methylpiperazine-1-carboxylate (CAS No. 859116-74-8) represents a versatile and promising compound in modern chemical research. Its potential applications span drug discovery, green chemistry, and computational biology, making it a subject of ongoing investigation. As the scientific community continues to explore its properties, this compound may pave the way for innovative therapeutic solutions.